Cas no 2225175-44-8 ((3-cyclopropyl-4-methoxyphenyl)boronic acid)

• Product Name: (3-cyclopropyl-4-methoxyphenyl)boronic acid
• CAS No: 2225175-44-8
• MF: C₁₀H₁₃BO₃
• MW: 192.02
• CID: 5143209
• PubChem ID: 66521367
• Update Time: 2025-08-05

(3-cyclopropyl-4-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-cyclopropyl-4-methoxyphenyl)boronic acid
• 2225175-44-8
• SCHEMBL8026248
• AKOS015946755

• Inchi： 1S/C10H13BO3/c1-14-10-5-4-8(11(12)13)6-9(10)7-2-3-7/h4-7,12-13H,2-3H2,1H3
• InChI Key： ZAKVDAIIEBZQMW-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(OC)C(C2CC2)=C1

Computed Properties

• Exact Mass: 192.0957744g/mol
• Monoisotopic Mass: 192.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on (3-cyclopropyl-4-methoxyphenyl)boronic acid

Introduction to (3-cyclopropyl-4-methoxyphenyl)boronic Acid (CAS No. 2225175-44-8)

(3-cyclopropyl-4-methoxyphenyl)boronic acid, with the CAS number 2225175-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of boronic acids, which are widely recognized for their utility in various synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of both a cyclopropyl and methoxy substituent on the phenyl ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The< strong> boronic acid functional group is particularly noteworthy due to its ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds under mild conditions, often with high selectivity and yield. The< strong> (3-cyclopropyl-4-methoxyphenyl)boronic acid is no exception and has been employed in the synthesis of various biologically active compounds, including pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for their potential applications in drug discovery. The< strong> cyclopropyl moiety, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates. This is attributed to its ability to interact favorably with biological targets while minimizing unwanted side effects. The< strong> methoxy group further contributes to the compound's versatility by influencing its electronic properties and reactivity.

One of the most compelling aspects of< strong> (3-cyclopropyl-4-methoxyphenyl)boronic acid is its role in the development of targeted therapeutics. Boronic acids have been extensively studied for their potential as inhibitors of enzymes that play critical roles in disease pathways. For instance, they have shown promise in the inhibition of glycosidases, which are implicated in conditions such as diabetes and lysosomal storage disorders. The structural features of this compound make it an ideal candidate for designing selective inhibitors that can modulate these enzymatic activities.

The< strong> Suzuki-Miyaura cross-coupling reaction, named after its discoverers Akira Suzuki and Ryōji Noyori, is one of the most powerful tools available to synthetic chemists. This reaction has been instrumental in constructing complex molecular architectures that are otherwise difficult to achieve through traditional synthetic methods. The< strong> (3-cyclopropyl-4-methoxyphenyl)boronic acid, due to its compatibility with this reaction, has been utilized in numerous synthetic protocols aimed at generating novel heterocyclic compounds.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Boronic acids have been explored as monomers or additives in polymer chemistry, where they contribute to the development of functional materials with unique properties. For example, they can be incorporated into polymers to enhance their solubility or biodegradability. The< strong> cyclopropyl and< strong> methoxy groups provide specific interactions with other polymer components, leading to tailored material characteristics.

The synthesis of< strong> (3-cyclopropyl-4-methoxyphenyl)boronic acid typically involves multi-step organic transformations that require careful optimization. One common approach involves the lithiation of a halogenated aromatic precursor followed by reaction with triisopropyl borate. This method leverages the reactivity of organolithium intermediates to introduce the desired substituents onto the phenyl ring. Recent advances in synthetic methodology have also explored alternative routes that may improve yield and reduce waste, aligning with green chemistry principles.

The< strong> boronic acid itself is often used as a key intermediate in further derivatization processes. For example, it can be converted into esters or amides through simple reactions with carboxylic acids or amines, respectively. These derivatives can then be further functionalized to produce more complex molecules. The versatility of this compound underscores its importance in synthetic chemistry and its potential for future applications.

In conclusion, (3-cyclopropyl-4-methoxyphenyl)boronic acid (CAS No. 2225175-44-8) is a multifaceted compound with significant implications in pharmaceutical research and materials science. Its unique structural features make it an invaluable tool for constructing complex molecules through cross-coupling reactions, while its biological relevance positions it as a promising candidate for drug development. As research continues to uncover new applications for this compound, its importance is likely to grow even further.